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molecular formula C9H9ClN2OS B2877758 7-(Chloromethyl)-2,3-dimethyl-5H-thiazolo[3,2-a]pyrimidin-5-one CAS No. 100003-82-5

7-(Chloromethyl)-2,3-dimethyl-5H-thiazolo[3,2-a]pyrimidin-5-one

Cat. No. B2877758
CAS RN: 100003-82-5
M. Wt: 228.69
InChI Key: HLZAYTBCQHKUMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08119647B2

Procedure details

This compound was synthesized from 2-amino-4,5-dimethylthiazole (5.0 g, 30.365 mmol) and ethyl chloroacetoacetate (6.519 g, 42.511 mmol) in polyphosphoric acid (40.0 g) according to the procedure described in Step 1, Intermediate 2 to afford 10.0 g of the desired compound as a black solid; 1H NMR (300 MHz, DMSO-d6) δ 2.28 (s, 3H), 2.60 (s, 3H), 4.52 (s, 1H), 6.25 (s, 1H); ESI-MS (m/z) 229.60 (M+H)+.
Name
2-amino-4,5-dimethylthiazole
Quantity
5 g
Type
reactant
Reaction Step One
Name
ethyl chloroacetoacetate
Quantity
6.519 g
Type
reactant
Reaction Step One
[Compound]
Name
polyphosphoric acid
Quantity
40 g
Type
solvent
Reaction Step One
Name
Intermediate 2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
desired compound

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[S:3][C:4]([CH3:8])=[C:5]([CH3:7])[N:6]=1.[Cl:9][CH2:10][C:11](=O)[CH2:12][C:13](OCC)=[O:14].C1(COC2C(OC)=CC=CC=2/C=C/C2N=C3SC=CN3C(=O)C=2I)CC1>>[Cl:9][CH2:10][C:11]1[N:1]=[C:2]2[S:3][C:4]([CH3:8])=[C:5]([CH3:7])[N:6]2[C:13](=[O:14])[CH:12]=1

Inputs

Step One
Name
2-amino-4,5-dimethylthiazole
Quantity
5 g
Type
reactant
Smiles
NC=1SC(=C(N1)C)C
Name
ethyl chloroacetoacetate
Quantity
6.519 g
Type
reactant
Smiles
ClCC(CC(=O)OCC)=O
[Compound]
Name
polyphosphoric acid
Quantity
40 g
Type
solvent
Smiles
Step Two
Name
Intermediate 2
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(CC1)COC1=C(C=CC=C1OC)/C=C/C=1N=C2N(C(C1I)=O)C=CS2

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
desired compound
Type
product
Smiles
ClCC=1N=C2N(C(C1)=O)C(=C(S2)C)C
Measurements
Type Value Analysis
AMOUNT: MASS 10 g
YIELD: CALCULATEDPERCENTYIELD 144%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.